molecular formula C13H17FN2O4 B8561329 3-Fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine CAS No. 648920-58-5

3-Fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine

Cat. No.: B8561329
CAS No.: 648920-58-5
M. Wt: 284.28 g/mol
InChI Key: AVYIBSKJNFMYAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine is a useful research compound. Its molecular formula is C13H17FN2O4 and its molecular weight is 284.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

648920-58-5

Molecular Formula

C13H17FN2O4

Molecular Weight

284.28 g/mol

IUPAC Name

3-fluoro-4,4-dimethoxy-1-(4-nitrophenyl)piperidine

InChI

InChI=1S/C13H17FN2O4/c1-19-13(20-2)7-8-15(9-12(13)14)10-3-5-11(6-4-10)16(17)18/h3-6,12H,7-9H2,1-2H3

InChI Key

AVYIBSKJNFMYAH-UHFFFAOYSA-N

Canonical SMILES

COC1(CCN(CC1F)C2=CC=C(C=C2)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of 4-(3-fluoro-4-oxo-piperidin-1-yl)-nitrobenzene (51 mmol), trimethylorthoformate (103 mmol), p-toluene-sulphonic acid monohydrate (51 mmol) in methanol (100 ml) was heated at 45° C. for 24 hours. Solvent was removed and residual mass was taken into ethyl acetate and saturated sodium bicarbonate solution mixture. The organic layer was dried and removal of the solvent afforded title compound as a solid in 91% yield.
Quantity
51 mmol
Type
reactant
Reaction Step One
Quantity
103 mmol
Type
reactant
Reaction Step One
Quantity
51 mmol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Yield
91%

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